Cas no 2060050-86-2 (7-(benzyloxy)carbonyl-2-(difluoromethyl)-5H,6H,7H,8H-imidazo1,2-apyrazine-3-carboxylic acid)

• Product Name: 7-(benzyloxy)carbonyl-2-(difluoromethyl)-5H,6H,7H,8H-imidazo1,2-apyrazine-3-carboxylic acid
• CAS No: 2060050-86-2
• MF: C₁₆H₁₅F₂N₃O₄
• MW: 351.304810762405
• MDL: MFCD30498443
• CID: 5193376
• PubChem ID: 125454508
• Update Time: 2025-10-14

7-(benzyloxy)carbonyl-2-(difluoromethyl)-5H,6H,7H,8H-imidazo1,2-apyrazine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyrazine-3,7(8H)-dicarboxylic acid, 2-(difluoromethyl)-5,6-dihydro-, 7-(phenylmethyl) ester
• 7-(benzyloxy)carbonyl-2-(difluoromethyl)-5H,6H,7H,8H-imidazo1,2-apyrazine-3-carboxylic acid

• MDL： MFCD30498443
• Inchi： 1S/C16H15F2N3O4/c17-14(18)12-13(15(22)23)21-7-6-20(8-11(21)19-12)16(24)25-9-10-4-2-1-3-5-10/h1-5,14H,6-9H2,(H,22,23)
• InChI Key： SGCVJFKXTQDVOZ-UHFFFAOYSA-N
• SMILES： C12=NC(C(F)F)=C(C(O)=O)N1CCN(C(OCC1=CC=CC=C1)=O)C2

Additional information on 7-(benzyloxy)carbonyl-2-(difluoromethyl)-5H,6H,7H,8H-imidazo1,2-apyrazine-3-carboxylic acid

7-(Benzyloxy)Carbonyl-2-(Difluoromethyl)-5H,6H,7H,8H-Imidazo[1,2-A]Pyrazine-3-Carboxylic Acid: A Comprehensive Overview

7-(Benzyloxy)Carbonyl-2-(Difluoromethyl)-5H,6H,7H,8H-Imidazo[1,2-A]Pyrazine-3-Carboxylic Acid, with the CAS number 2060050-86-2, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of imidazopyrazines, which are known for their unique structural properties and potential applications in drug discovery. The molecule's structure is characterized by a fused imidazo[1,2-a]pyrazine ring system, a benzyloxycarbonyl group at position 7, and a difluoromethyl substituent at position 2.

The synthesis of this compound involves a series of intricate organic reactions. Recent studies have highlighted the use of microwave-assisted synthesis techniques to improve the yield and purity of such complex molecules. Researchers have also explored the use of transition metal catalysts to facilitate key steps in the synthesis process. These advancements have not only streamlined the production of this compound but have also opened new avenues for exploring its potential applications.

Imidazo[1,2-a]pyrazine derivatives are known for their diverse biological activities. Recent findings suggest that this compound exhibits potent anti-inflammatory properties due to its ability to inhibit specific enzymes involved in inflammatory pathways. Additionally, studies have demonstrated its potential as a modulator of ion channels, which could make it a promising candidate for treating neurological disorders.

The presence of the benzyloxycarbonyl group in this molecule plays a crucial role in its chemical reactivity and stability. This group is often used as a protecting group in peptide synthesis and has been shown to enhance the solubility of the compound in various solvents. Furthermore, the difluoromethyl substituent introduces unique electronic properties that can influence the molecule's interaction with biological targets.

In terms of pharmacokinetics, recent research has focused on understanding the absorption and metabolism of this compound within biological systems. Studies indicate that it has moderate bioavailability and exhibits selective distribution across different tissues. These properties make it an attractive candidate for targeted drug delivery systems.

The application of computational chemistry tools has significantly enhanced our understanding of this compound's behavior at molecular levels. Quantum mechanical calculations have provided insights into its electronic structure and reactivity patterns. Molecular docking studies have further revealed potential binding modes with various protein targets, paving the way for future drug design efforts.

In conclusion, 7-(Benzyloxy)Carbonyl-2-(Difluoromethyl)-5H,6H,7H,8H-Imidazo[1,2-A]Pyrazine-3-Carboxylic Acid represents a fascinating example of how structural complexity can lead to diverse biological activities and therapeutic potentials. With ongoing research focusing on its synthesis optimization and pharmacological evaluation, this compound holds great promise in advancing both medicinal chemistry and therapeutic development.